Cas no 61720-54-5 (Furan, 2-methyl-3-[(phenylmethyl)thio]-)

• Product Name: Furan, 2-methyl-3-[(phenylmethyl)thio]-
• CAS No: 61720-54-5
• MF: C₁₂H₁₂OS
• MW: 204.288082122803
• CID: 468413
• PubChem ID: 21503090
• Update Time: 2025-04-19

Furan, 2-methyl-3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-methyl-3-[(phenylmethyl)thio]-
• 3-benzylsulfanyl-2-methylfuran
• DTXSID20615130
• SIOJLMQQLOQCQI-UHFFFAOYSA-N
• 61720-54-5
• 3-(Benzylthio)-2-methylfuran
• 3-(Benzylsulfanyl)-2-methylfuran
• SCHEMBL11735451
• (Benzyl) (2-Methyl-3-Furyl) Sulfide
• (BENZYL)(2-METHYL-3-FURYL) SULFIDE

• Inchi： 1S/C12H12OS/c1-10-12(7-8-13-10)14-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： SIOJLMQQLOQCQI-UHFFFAOYSA-N
• SMILES： S(C1C=COC=1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.06096
• Monoisotopic Mass: 204.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 13.14